Cas no 139424-40-1 (Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)-)

• Product Name: Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)-
• CAS No: 139424-40-1
• MF: C₂₁H₄₂N₂
• MW: 322.57158613205
• CID: 1269797
• PubChem ID: 19805678
• Update Time: 2025-04-20

Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-3-tert-butylcyclohexyl)methyl]-2-tert-butylcyclohexan-1-amine
• 4,4'-Methylenebis(2-tert-butylcyclohexan-1-amine)
• 139424-40-1
• DTXSID00600125
• SCHEMBL9692865
• Cyclohexanamine, 4,4'-methylenebis[2-(1,1-dimethylethyl)-

• Inchi： 1S/C21H42N2/c1-20(2,3)16-12-14(7-9-18(16)22)11-15-8-10-19(23)17(13-15)21(4,5)6/h14-19H,7-13,22-23H2,1-6H3
• InChI Key： BHJVUVPHXPVOBK-UHFFFAOYSA-N
• SMILES： NC1CCC(CC1C(C)(C)C)CC1CCC(C(C(C)(C)C)C1)N

Computed Properties

• Exact Mass: 322.33506
• Monoisotopic Mass: 322.334799348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04